Cas no 1207012-37-0 (2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide)

• Product Name: 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide
• CAS No: 1207012-37-0
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 5451199
• PubChem ID: 49671860
• Update Time: 2025-10-30

2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1207012-37-0
• 2-[1-(furan-2-ylmethyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• 2-((1-(furan-2-ylmethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide
• F2964-2340
• 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide
• AKOS024477404
• 2-[[1-(2-Furanylmethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-(1-methylethyl)acetamide

• Inchi： 1S/C20H23N3O3S/c1-14(2)22-19(24)13-27-20-21-11-18(15-6-8-16(25-3)9-7-15)23(20)12-17-5-4-10-26-17/h4-11,14H,12-13H2,1-3H3,(H,22,24)
• InChI Key： GYJWEVDYVPLOTP-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(CC2=CC=CO2)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide (CAS No. 1207012-37-0)

The compound 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide, identified by its CAS No. 1207012-37-0, is a sophisticated small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its intricate structure featuring a furan-2-ylmethyl group, a 4-methoxyphenyl moiety, and an imidazole core, this compound exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known pharmacophores.

In recent years, the demand for novel imidazole-based compounds has surged due to their versatility in targeting enzymes and receptors. The inclusion of a sulfanylacetamide group in CAS 1207012-37-0 further enhances its binding affinity, making it a subject of intense study in computational chemistry and molecular docking simulations. This aligns with the growing trend of leveraging AI-driven drug design to accelerate the discovery of next-generation therapeutics. Users frequently search for terms like "imidazole derivatives in drug development" or "furan-containing bioactive molecules," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide involves multi-step organic reactions, including N-alkylation and thioether formation. These methodologies are often explored in academic and industrial settings, as evidenced by searches for "green synthesis of heterocyclic compounds" and "sustainable medicinal chemistry." The compound's methoxyphenyl group also ties into the broader interest in natural product-inspired drug design, a hot topic in pharmaceutical innovation.

Beyond its chemical synthesis, CAS 1207012-37-0 has been investigated for its potential bioactivity. Preliminary studies suggest interactions with kinase enzymes and G-protein-coupled receptors (GPCRs), which are critical targets in oncology and inflammation research. This connects to popular queries such as "small molecule kinase inhibitors" and "GPCR modulators for disease treatment." The compound's isopropylacetamide tail may contribute to improved pharmacokinetic profiles, a key consideration in modern drug optimization strategies.

In summary, 2-({1-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide represents a compelling case study at the intersection of structural diversity and therapeutic potential. Its exploration resonates with contemporary scientific inquiries into targeted molecular therapies and fragment-based drug discovery, ensuring its continued relevance in both academic and industrial research landscapes.